Cas no 817-80-1 (2-chloro-1-methylethyl chloroformate)

• Product Name: 2-chloro-1-methylethyl chloroformate
• CAS No: 817-80-1
• MF: C₄H₆Cl₂O₂
• MW: 156.99523973465
• CID: 1805031
• PubChem ID: 571995
• Update Time: 2025-04-21

2-chloro-1-methylethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Chloroformic acid 2-chloro-1-methylethyl ester
• 2-chloro-1-methylethyl chloroformate
• 1-chloropropan-2-yl carbonochloridate
• Chloroformic acid, 1-chloroisopropyl ester
• EN300-7591335
• DTXSID30341276
• G22191
• Carbonochloridic acid, 2-chloro-1-methylethyl ester
• AKOS006385286
• 817-80-1
• SCHEMBL8049544
• 1-chloropropan-2-yl chloroformate
• 2-Chloro-1-methylethyl chloridocarbonate #
• Formic acid, chloro-, 2-chloro-1-methylethyl ester
• alpha-methyl-beta-chloroethyl chloroformate

• Inchi： 1S/C4H6Cl2O2/c1-3(2-5)8-4(6)7/h3H,2H2,1H3
• InChI Key： JPKOCPNXQPSKAA-UHFFFAOYSA-N
• SMILES： ClCC(C)OC(=O)Cl

Computed Properties

• Exact Mass: 155.9744848g/mol
• Monoisotopic Mass: 155.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų